Cas no 1804520-38-4 (6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804520-38-4
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4911452
• Update Time: 2025-06-11

6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)15-6-5(14)4(13)1-3(2-11)12-6/h1,14H,(H,12,13)
• InChI Key： PVYIIIDNWHYQGP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(C#N)N1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• XLogP3: 1.3
• Topological Polar Surface Area: 82.4

Additional information on 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine

Comprehensive Analysis of 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804520-38-4)

The compound 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804520-38-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, hydroxyl groups, and a trifluoromethoxy substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives like 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially for treating chronic diseases. The compound’s CAS No. 1804520-38-4 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry.

One of the most discussed topics in the scientific community is the role of trifluoromethoxy-containing compounds in improving drug efficacy. The trifluoromethoxy group in 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine is known to enhance lipophilicity, which can improve membrane permeability—a key factor in central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where overcoming the blood-brain barrier remains a major challenge.

Another area of interest is the compound’s potential as a building block for agrochemicals. The cyano and hydroxyl functionalities provide reactive sites for further chemical modifications, enabling the creation of novel pesticides or herbicides with improved environmental profiles. Sustainability-driven innovations in agriculture have increased the demand for such advanced intermediates, making CAS No. 1804520-38-4 a valuable asset in green chemistry initiatives.

From a synthetic chemistry perspective, 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine offers intriguing possibilities for catalysis and regioselective reactions. Its electron-withdrawing groups facilitate controlled transformations, which are essential for producing high-purity compounds. This is particularly relevant in the context of precision medicine, where even minor impurities can significantly impact therapeutic outcomes.

The compound’s stability under various pH conditions also makes it a candidate for formulation studies. Researchers are exploring its compatibility with excipients and delivery systems, addressing common queries like “how to improve drug solubility” or “strategies for enhancing oral bioavailability.” These topics are highly searched in pharmaceutical forums, underscoring the compound’s relevance to real-world challenges.

In summary, 6-Cyano-3,4-dihydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804520-38-4) represents a cutting-edge tool for researchers across multiple disciplines. Its structural features and functional diversity align with contemporary scientific priorities, from drug discovery to sustainable agriculture. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a focal point in advanced chemical research.